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Compound of Interest

Compound Name: Ethane-1,1,2,2-d4
CAS No.: 3681-29-6
Cat. No.: B1627052
Get Quote
. J

Before executing any disposal protocol, you must understand the physical behavior of the
molecule. Ethane-1,1,2,2-d4 behaves chemically like standard ethane but carries an isotopic
mass shift (M+4). Its primary hazards stem from its physical state and flammaubility, not

chemical toxicity.

According to the , the compound is classified under GHS as an extremely flammable gas
(H220) and a gas under pressure (H280).

Table 1: Quantitative Hazard Data & Operational Implications
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Operational & Mechanistic
Property Value L
Implication

Unique identifier for the

tetradeuterated isotopologue;
CAS Number 3681-29-6 )

required for EHS waste

manifests.

Isotopic mass shift (M+4);
Linear Formula HCD2CD2H critical for MS calibration but

identical in fire risk to CzHe.

Exists as a compressed gas.
- ) Rapid expansion of leaking
Boiling Point -88 °C ]
gas absorbs ambient heat,

causing severe frosthite[1].

Marginally heavier than air.
] ) Leaks will pool in low-lying
Vapor Density 1.05 (Air =1.0)
areas, trenches, or lower

exhaust ductwork.

Forms explosive mixtures with
o ambient air easily. Requires
Flammability Limits LEL ~3.0%, UEL ~12.5% ) o ]
strict elimination of static and

ignition sources[1].

Extremely flammable;

pressurized. Dictates the
Hazard Codes H220, H280 ]

mandatory use of non-sparking

tools.

Logistical & Operational Disposal Workflow

The disposal of an Ethane-1,1,2,2-d4 cylinder is a logistical pathway determined by the
internal pressure of the vessel. We do not vent isotopic gases into standard fume hoods
because the vapor density (1.05) allows the gas to pool in the ductwork, creating a catastrophic
explosion risk if it meets a spark from an exhaust fan motor[2].
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Operational workflow for the safe decommissioning and disposal of Ethane-1,1,2,2-d4
cylinders.

Step-by-Step Decommissioning Methodology

This protocol is designed as a self-validating system. Every step includes a verification check to
ensure the hazard has been neutralized before proceeding.
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Phase 1: Pre-Disposal System Purging (The "Sweep")

Causality: Disconnecting a regulator leaves a dead volume of ethane. When exposed to
atmospheric oxygen, it immediately enters its flammability limit (LEL 3.0%). Purging sweeps
this dead volume, replacing the flammable gas with an inert buffer before the mechanical seal
is broken.

 Isolate the Source: Close the main cylinder valve of the Ethane-1,1,2,2-d4 tank completely.
Do not overtighten, as this can deform the brass valve seat and cause micro-leaks.

o Depressurize the Line: Open the downstream system valve to consume the residual gas
trapped in the regulator. Watch the high-pressure gauge drop to zero.

e Inert Gas Sweep: Connect a high-purity inert gas line (Nitrogen or Argon) to the system's
purge valve. Flush the lines at 10-15 psi for a minimum of 5 minutes[3].

» Validation (Self-Check): Apply a liquid leak detector solution (e.g., Snoop) to the regulator
fittings. If no bubbles form, the system is depressurized and safe to disassembile.

Phase 2: Cylinder Decommissioning

Causality: Standard steel tools can strike a spark against the cylinder collar, igniting trace
residual gas. Regulators are fragile; a sheared valve on a pressurized cylinder turns the heavy
vessel into a kinetic projectile.

o Regulator Removal: Using a non-sparking wrench (e.g., beryllium-copper or bronze),
carefully disconnect the regulator[2].

e Cap and Seal: Immediately thread the original steel safety cap back onto the cylinder collar.
Never transport or dispose of a cylinder without this cap securely in place[3].

o Labeling: Affix a highly visible "Hazardous Waste - Do Not Use" tag to the cylinder. If the
cylinder still contains pressurized gas, record the estimated pressure on the tag for the
vendor.

Phase 3: Logistical Segregation and Vendor Return
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Causality: Segregation breaks the "fire triangle" (fuel + oxidizer + heat). Keeping flammable
gases away from oxidizers ensures that a leak in one system cannot catastrophically feed the
other.

o Segregation: Move the capped cylinder to a designated hazardous gas storage area using a
chained cylinder hand-truck. According to and [4], flammable gas cylinders must be stored at
least 20 feet away from oxidizing gases (e.g., Oxygen, Nitrous Oxide) or separated by a non-
combustible barrier with a 1/2-hour fire resistance rating.

e Restraint: Secure the cylinder to a wall rack using two chains—one at 1/3 the height of the
cylinder and one at 2/3 the height[5].

o EHS/Vendor Handoff: Do not attempt to flare or vent full cylinders yourself. Contact your
Environmental Health and Safety (EHS) office to arrange a vendor return (e.g., Sigma-
Aldrich or your local specialty gas supplier). The vendor will safely recapture or flare the
isotopic gas[2].

Emergency Response & Spill Management

If a continuous leak is detected (indicated by a hissing sound or a combustible gas monitor
alarm) and cannot be immediately stopped by tightening the valve:

o Evacuate & Isolate: Clear the laboratory immediately. Hit the emergency lab exhaust button
to maximize room ventilation. Shut off all potential ignition sources (hot plates, electrical
relays) on your way out.

» Do Not Extinguish: If the leaking gas has ignited, do not attempt to extinguish the flame
unless the gas flow can be stopped safely. Extinguishing the flame while the gas continues to
leak will result in a massive, invisible explosive cloud[6].

» Notify: Call EHS and facility security. Provide the exact chemical name (Ethane-1,1,2,2-d4)
and explicitly state its vapor density (1.05). This critical data point informs emergency
responders that the gas will pool in low-lying areas and trenches rather than dissipating
upward[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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